Decitabine Related Compound B
Decitabine Related Compound B
4-Amino-1-[3,5-bis-O-(4-chlorobenzoyl)-2-deoxy-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one is a derivative of β-Decitabine which is used as cancer treatment, in particular to inhibit the growth of pancreatic endocrine tumor cell lines.
Brand Name:
Vulcanchem
CAS No.:
1034301-08-0
VCID:
VC0193365
InChI:
InChI=1S/C22H18Cl2N4O6/c23-14-5-1-12(2-6-14)19(29)32-10-17-16(34-20(30)13-3-7-15(24)8-4-13)9-18(33-17)28-11-26-21(25)27-22(28)31/h1-8,11,16-18H,9-10H2,(H2,25,27,31)/t16-,17+,18+/m0/s1
SMILES:
C1C(C(OC1N2C=NC(=NC2=O)N)COC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl
Molecular Formula:
C22H18Cl2N4O6
Molecular Weight:
505.31
Decitabine Related Compound B
CAS No.: 1034301-08-0
Impurities
VCID: VC0193365
Molecular Formula: C22H18Cl2N4O6
Molecular Weight: 505.31
Purity: > 95%
| CAS No. | 1034301-08-0 |
|---|---|
| Product Name | Decitabine Related Compound B |
| Molecular Formula | C22H18Cl2N4O6 |
| Molecular Weight | 505.31 |
| IUPAC Name | [(2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-chlorobenzoyl)oxyoxolan-2-yl]methyl 4-chlorobenzoate |
| Standard InChI | InChI=1S/C22H18Cl2N4O6/c23-14-5-1-12(2-6-14)19(29)32-10-17-16(34-20(30)13-3-7-15(24)8-4-13)9-18(33-17)28-11-26-21(25)27-22(28)31/h1-8,11,16-18H,9-10H2,(H2,25,27,31)/t16-,17+,18+/m0/s1 |
| SMILES | C1C(C(OC1N2C=NC(=NC2=O)N)COC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl |
| Appearance | White Solid |
| Melting Point | 185-188ºC |
| Description | 4-Amino-1-[3,5-bis-O-(4-chlorobenzoyl)-2-deoxy-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one is a derivative of β-Decitabine which is used as cancer treatment, in particular to inhibit the growth of pancreatic endocrine tumor cell lines. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-Amino-1-[3,5-bis-O-(4-chlorobenzoyl)-2-deoxy-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one; β-Decitabine-3',5'-bis(4-chlorobenzoate) |
| PubChem Compound | 45256853 |
| Last Modified | Nov 11 2021 |
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